Cas no 2287274-72-8 (2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide)

• Product Name: 2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide
• CAS No: 2287274-72-8
• MF: C₁₁H₁₁BrFN₃O₂S
• MW: 348.191343545914
• CID: 5880095
• PubChem ID: 165737599
• Update Time: 2025-05-19

2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide
• 2-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione
• EN300-6750438
• 2287274-72-8

• Inchi： 1S/C11H11BrFN3O2S/c12-8-4-11-10(5-9(8)13)14-15-16(11)6-7-2-1-3-19(7,17)18/h4-5,7H,1-3,6H2
• InChI Key： CNFUEPKMRPANOJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N(CC1CCCS1(=O)=O)N=N2)F

Computed Properties

• Exact Mass: 346.97394g/mol
• Monoisotopic Mass: 346.97394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide

Recent Advances in the Study of 2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide (CAS: 2287274-72-8)

The compound 2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide (CAS: 2287274-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzotriazole and sulfolane moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide suggest it may interact with specific kinase domains. Preliminary in vitro studies have demonstrated moderate inhibitory activity against certain tyrosine kinases, though further optimization is required to enhance its selectivity and potency. Researchers are also exploring its potential as a scaffold for the development of novel kinase inhibitors with improved pharmacokinetic properties.

In addition to its kinase inhibitory potential, recent investigations have highlighted the compound's utility in medicinal chemistry as a versatile intermediate. Its bromo and fluoro substituents provide reactive sites for further functionalization, enabling the synthesis of diverse derivatives. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of protease inhibitors, showcasing its adaptability in drug design. The study emphasized the importance of the sulfolane moiety in enhancing the solubility and bioavailability of the resulting derivatives.

Another notable development is the exploration of 2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide in the context of neurodegenerative diseases. Researchers have hypothesized that its ability to modulate oxidative stress and inflammation could be leveraged in the treatment of conditions such as Alzheimer's and Parkinson's diseases. Early-stage in vivo studies in rodent models have shown promising neuroprotective effects, though the mechanisms underlying these observations remain under investigation. These findings underscore the compound's potential as a multi-target therapeutic agent.

Despite these advances, challenges remain in the development of 2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide for clinical applications. Issues such as metabolic stability, toxicity profiles, and scalable synthesis methods need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, with several patents filed in the past year for novel synthetic routes and derivative compounds. The ongoing research is expected to yield more definitive results in the near future, paving the way for preclinical trials.

In conclusion, 2-[(6-bromo-5-fluoro-benzotriazol-1-yl)methyl]thiolane 1,1-dioxide represents a compelling area of study in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for researchers aiming to develop new therapeutic agents. As the scientific community continues to unravel its potential, this compound is poised to play a significant role in addressing unmet medical needs across multiple disease areas.